Cas no 1806281-95-7 (Ethyl 3-cyano-6-methoxy-2-methylphenylacetate)

• Product Name: Ethyl 3-cyano-6-methoxy-2-methylphenylacetate
• CAS No: 1806281-95-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5001850
• Update Time: 2025-06-13

Ethyl 3-cyano-6-methoxy-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-methoxy-2-methylphenylacetate

• Inchi： 1S/C13H15NO3/c1-4-17-13(15)7-11-9(2)10(8-14)5-6-12(11)16-3/h5-6H,4,7H2,1-3H3
• InChI Key： QXXAKKPPKCXGDY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C(C)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-6-methoxy-2-methylphenylacetate

Ethyl 3-cyano-6-methoxy-2-methylphenylacetate (CAS No. 1806281-95-7): A Comprehensive Overview

Ethyl 3-cyano-6-methoxy-2-methylphenylacetate (CAS No. 1806281-95-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, is being extensively studied for its potential applications in drug development and therapeutic interventions.

The molecular structure of Ethyl 3-cyano-6-methoxy-2-methylphenylacetate consists of a phenyl ring substituted with various functional groups, including a cyano group at the third position, a methoxy group at the sixth position, and a methyl group at the second position. Additionally, the compound features an acetoate ester group attached to the phenyl ring. This intricate arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration in synthetic chemistry and pharmacology.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity with minimal side effects. Ethyl 3-cyano-6-methoxy-2-methylphenylacetate has emerged as a promising candidate in this regard. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. This has prompted researchers to investigate its pharmacological properties and explore its potential as a lead compound for drug discovery.

One of the most compelling aspects of Ethyl 3-cyano-6-methoxy-2-methylphenylacetate is its versatility in chemical modifications. The presence of multiple reactive sites on its molecular framework allows for diverse synthetic strategies, enabling the design of derivatives with tailored biological activities. For instance, the cyano group can be further functionalized to introduce additional pharmacophores, while the ester moiety can be hydrolyzed or transesterified to alter the compound's solubility and bioavailability.

Recent studies have highlighted the potential of Ethyl 3-cyano-6-methoxy-2-methylphenylacetate in addressing various therapeutic challenges. Researchers have demonstrated its efficacy in preclinical models as an inhibitor of key enzymes implicated in inflammatory responses and cancer progression. The compound's ability to modulate these pathways suggests its utility in developing treatments for chronic inflammatory diseases and oncological disorders. Furthermore, its structural similarity to known bioactive molecules makes it an attractive scaffold for structure-based drug design.

The synthesis of Ethyl 3-cyano-6-methoxy-2-methylphenylacetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity levels. These synthetic approaches not only enhance the efficiency of production but also provide opportunities for scaling up the synthesis for industrial applications.

In addition to its pharmaceutical applications, Ethyl 3-cyano-6-methoxy-2-methylphenylacetate has shown promise in material science research. Its unique chemical properties make it suitable for developing novel polymers and coatings with enhanced durability and functionality. The incorporation of this compound into advanced materials could lead to innovations in sectors such as aerospace, automotive, and electronics.

The regulatory landscape surrounding the use of Ethyl 3-cyano-6-methoxy-2-methylphenylacetate is another critical consideration. As with any chemical compound used in pharmaceutical or industrial applications, compliance with safety and environmental regulations is paramount. Manufacturers and researchers must adhere to stringent guidelines to ensure that the compound is handled responsibly throughout its lifecycle.

In conclusion, Ethyl 3-cyano-6-methoxy-2-methylphenylacetate (CAS No. 1806281-95-7) represents a significant advancement in chemical research with far-reaching implications for medicine and material science. Its unique structural features, coupled with its potential biological activity, make it a compelling subject for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges facing modern society.